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Compound Name: Potassium taurate

CAS No.: 22890-34-2

Cat. No.: B1261178

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Abstract
This technical guide provides a comprehensive overview of potassium taurate (potassium 2-

aminoethanesulfonate), a compound of increasing interest in various scientific and industrial

fields. This document details its chemical structure, physicochemical properties, synthesis, and

key applications, with a particular focus on its role in carbon dioxide capture. Experimental

methodologies and relevant biological context are also discussed. All quantitative data is

presented in structured tables, and logical relationships and experimental workflows are

visualized using diagrams.

Chemical Structure and Identification
Potassium taurate is the potassium salt of taurine, a naturally occurring β-amino acid. The

chemical structure consists of a taurate anion and a potassium cation. The taurate anion is
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characterized by an amino group (-NH₂) at the β-carbon and a sulfonate group (-SO₃⁻) at the

terminus of the ethyl chain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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